Cas no 476317-30-3 (4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476317-30-3
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 6157837
• PubChem ID: 3375127
• Update Time: 2025-06-10

4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-(diethylsulfamoyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide
• 4-(N,N-diethylsulfamoyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)benzamide
• 4-(diethylsulfamoyl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• AKOS002047512
• HMS3519L21
• F0447-0246
• 476317-30-3
• Oprea1_859221

• Inchi： 1S/C19H20N4O3S2/c1-3-23(4-2)28(25,26)15-10-8-14(9-11-15)18(24)22-19-21-17(13-27-19)16-7-5-6-12-20-16/h5-13H,3-4H2,1-2H3,(H,21,22,24)
• InChI Key： JFRQJMRMUBAEMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC=CN=2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 416.09768286g/mol
• Monoisotopic Mass: 416.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 476317-30-3) and Its Emerging Applications in Chemical Biology

4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide, identified by the CAS number 476317-30-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzamide class, characterized by a benzene ring linked to an amide functional group, and incorporates additional substituents that enhance its biological activity. The presence of a diethylsulfamoyl moiety, a pyridin-2-yl group, and a 1,3-thiazol ring system contributes to its multifaceted interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The 1,3-thiazol ring is a heterocyclic structure known for its stability and prevalence in bioactive molecules. Its incorporation into the benzamide scaffold of 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide enhances the compound's solubility and bioavailability while also providing a scaffold for selective binding to biological receptors. Recent studies have highlighted the role of thiazole derivatives in modulating various biological pathways, including inflammation, apoptosis, and enzyme inhibition. The pyridin-2-yl group further extends the compound's potential by introducing basicity and hydrogen bonding capabilities, which can improve binding affinity to acidic or polar residues in protein targets.

In the context of contemporary research, 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. The sulfamoyl group in this compound can act as a hinge-binding motif, interacting with key residues in the active site of kinases such as Janus kinases (JAKs) and tyrosine kinases. Preliminary computational studies have suggested that the compound may exhibit high selectivity for certain kinase isoforms, minimizing off-target effects.

Moreover, the diethylsulfamoyl moiety has been shown to enhance metabolic stability while maintaining pharmacological activity. This is particularly important in drug development, where compounds must withstand enzymatic degradation in vivo to achieve therapeutic efficacy. The combination of these structural features makes 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide a versatile scaffold for designing novel inhibitors with improved pharmacokinetic profiles.

Recent advancements in high-throughput screening (HTS) have enabled researchers to rapidly assess the biological activity of compounds like 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide against large libraries of targets. These screens have identified promising hits that can be further optimized through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). The integration of machine learning algorithms has also accelerated the process by predicting binding affinities and optimizing molecular properties. Such computational tools have been instrumental in refining the structure of 4-(diethylsulfamoyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide to enhance its potency and selectivity.

The benzamide core of this compound has been extensively studied for its role in modulating inflammatory pathways. Benzamides are known to interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, making them valuable candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The presence of the 1,3-thiazol ring system further enhances anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. In vitro experiments have demonstrated that derivatives of this class can reduce interleukin (IL)-6 production and inhibit nuclear factor kappa B (NFκB) signaling, both critical pathways in inflammation.

Another area of interest is the potential application of 4-(diethylsulfamoyl)-N-4-(pyridin-2-y l)-1,3-thiazol -2 - y lbenzamide in neurodegenerative diseases. Thiazole derivatives have shown promise in preclinical models as protectants against oxidative stress and neurotoxicity associated with conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. Early studies suggest that it may mitigate neuroinflammation and protect against excitotoxicity by modulating glutamate receptor activity.

The synthesis of 4-(diethylsulfamoyl)-N - 4 - ( pyridin - 2 - y l ) - 1 , 3 - thiaz ol - 2 - y lbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzamides and thiazole derivatives followed by functional group transformations such as sulfamation with diethylsulfonyl chloride. Advances in catalytic methods have enabled more efficient synthesis routes while reducing waste generation.

Future directions for research on this compound include exploring its mechanism of action at a molecular level through X-ray crystallography or cryo-electron microscopy (CryoEM). Understanding how it interacts with biological targets will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its pharmacokinetic properties using animal models will be crucial for assessing its suitability for clinical translation.

In conclusion, 4 -( di ethyl sulf am o y l ) - N - 4 -( py rid i n - 2 - y l ) - 1 , 3 - th i az ol - 2 - y lben z am ide(CAS No . 476317 -30 -3) represents an exciting opportunity for medicinal chemists due to its unique structural features and promising biological activities . Its potential applications span multiple therapeutic areas , including oncology , inflammation ,and neurodegenerative diseases . Continued research into this compound holds promise not only for advancing our understanding of drug design but also for developing novel treatments that address unmet medical needs . As synthetic methodologies improve and computational tools become more sophisticated ,the future looks bright for harnessing the therapeutic potential of molecules like this one . p >